Cas no 777888-12-7 (2-(propan-2-yl)azetidine)

• Product Name: 2-(propan-2-yl)azetidine
• CAS No: 777888-12-7
• MF: C₆H₁₃N
• MW: 99.1741216182709
• CID: 5233816
• PubChem ID: 21303298
• Update Time: 2026-03-08

2-(propan-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)azetidine

• Inchi： 1S/C6H13N/c1-5(2)6-3-4-7-6/h5-7H,3-4H2,1-2H3
• InChI Key： MDVHHYGTBKHJAU-UHFFFAOYSA-N
• SMILES： N1CCC1C(C)C

Additional information on 2-(propan-2-yl)azetidine

Introduction to 2-(propan-2-yl)azetidine (CAS No. 777888-12-7)

2-(propan-2-yl)azetidine, identified by its Chemical Abstracts Service (CAS) number 777888-12-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of an isopropyl group at the 2-position of the azetidine ring introduces unique reactivity and potential biological properties, making it a valuable scaffold for drug discovery and development.

The structural features of 2-(propan-2-yl)azetidine make it a versatile intermediate in organic synthesis. The nitrogen atom in the azetidine ring can participate in hydrogen bonding, π-stacking interactions, and coordination with metal ions, which are critical for designing molecules with specific binding affinities. Additionally, the isopropyl group enhances the compound's lipophilicity, facilitating its absorption and distribution within biological systems. These characteristics have positioned 2-(propan-2-yl)azetidine as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in azetidine derivatives due to their potential applications in treating various diseases. For instance, studies have highlighted the role of azetidine-based compounds in inhibiting enzymes involved in inflammatory pathways. One notable example is their use as inhibitors of cyclooxygenase (COX), which plays a crucial role in the production of prostaglandins that mediate pain and inflammation. The isopropyl-substituted azetidine derivative has shown promise in preclinical studies as a COX inhibitor with improved selectivity and reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Moreover, 2-(propan-2-yl)azetidine has been explored as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to introduce additional functional groups or to construct larger heterocyclic systems. For example, by reacting 2-(propan-2-yl)azetidine with various electrophiles, chemists can generate derivatives with enhanced binding properties for target proteins or enzymes. This flexibility underscores its importance as a building block in drug design.

The pharmaceutical industry has also shown interest in 2-(propan-2-yl)azetidine for its potential role in antiviral and anticancer therapies. Preliminary studies suggest that azetidine derivatives can disrupt viral replication cycles by inhibiting key enzymes or proteins required for viral assembly and entry into host cells. Similarly, in oncology research, these compounds have been investigated for their ability to interfere with cancer cell proliferation by targeting specific signaling pathways. The unique structural motif of 2-(propan-2-yl)azetidine allows for fine-tuning of its biological activity, making it a valuable tool for developing novel therapeutic agents.

The synthesis of 2-(propan-2-yl)azetidine typically involves the reaction of propionaldehyde with an aziridinone intermediate under controlled conditions. This approach ensures high yield and purity, making it suitable for industrial-scale production. Advances in synthetic methodologies have further optimized the process, enabling the efficient preparation of this compound on a larger scale. Such improvements are crucial for supporting ongoing research and commercial applications.

From a chemical perspective, 2-(propan-2-yl)azetidine exhibits interesting physicochemical properties that make it suitable for various applications. Its solubility profile allows it to be easily incorporated into solution-phase reactions or used in solid-state formulations. Additionally, its stability under standard conditions ensures that it can be stored and handled without significant degradation, which is essential for both laboratory research and industrial use.

The growing body of research on 2-(propan-2-yl)azetidine underscores its significance as a pharmacologically relevant compound. As more studies explore its potential applications, new derivatives and analogs are likely to be developed, further expanding its utility in drug discovery and therapy. The combination of its structural versatility and favorable physicochemical properties makes it an attractive candidate for future pharmaceutical innovations.

In conclusion, CAS No. 777888-12-7, corresponding to 2-(propan-2-yl)azetidine, represents a fascinating compound with broad applications in pharmaceutical chemistry. Its unique structural features and reactivity position it as a valuable intermediate for synthesizing biologically active molecules. As research continues to uncover new therapeutic possibilities, 2-(propan-2-yl)azetidine is poised to play an increasingly important role in the development of innovative treatments for various diseases.